Cas no 6011-21-8 (α-Aminoadipic acid monohydrate)

• Product Name: α-Aminoadipic acid monohydrate
• CAS No: 6011-21-8
• MF: C₆H₁₃NO₅
• MW: 179.17
• CID: 5037558
• PubChem ID: 87717302
• Update Time: 2025-10-28

α-Aminoadipic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 2-aminohexanedioic acid;hydrate
• Aminoadipic acid (monohydrate)
• DL-2-Aminoadipic acid hydrate
• AKOS025310754
• 6011-21-8
• DL-2-AMINOADIPIC ACID HYDRATE(RS20013197)
• F83988
• CS-0415985
• SCHEMBL4715811
• aminoadipic acid hydrate
• α-Aminoadipic acid monohydrate

• MDL： MFCD00150708
• Inchi： 1S/C6H11NO4.H2O/c7-4(6(10)11)2-1-3-5(8)9;/h4H,1-3,7H2,(H,8,9)(H,10,11);1H2
• InChI Key： FFGNOZGASTVGLX-UHFFFAOYSA-N
• SMILES： OC(=O)C(N)CCCC(=O)O.O

Computed Properties

• Exact Mass: 179.07937252g/mol
• Monoisotopic Mass: 179.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on α-Aminoadipic acid monohydrate

α-Aminoadipic Acid Monohydrate: A Comprehensive Overview

α-Aminoadipic acid monohydrate (CAS No. 6011-21-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, nutraceuticals, and materials science. This article delves into its structural properties, synthesis methods, biological activities, and recent advancements in its utilization.

Structural Insights and Chemical Properties: α-Aminoadipic acid monohydrate is a six-carbon dicarboxylic acid with an amino group attached to the alpha carbon. Its molecular formula is C6H13NO5, and it exists as a monohydrate, meaning one water molecule is incorporated into its crystal structure. This compound is known for its high purity and stability, making it ideal for use in sensitive applications such as drug delivery systems and biocompatible materials.

Synthesis and Production: The synthesis of α-aminoadipic acid monohydrate involves multi-step chemical processes, often utilizing fermentation techniques or chemical derivatization. Recent advancements in green chemistry have led to more sustainable production methods, reducing environmental impact while maintaining product quality. Researchers have also explored enzymatic catalysis to enhance yield and selectivity in the synthesis process.

Biological Activities and Applications: α-Aminoadipic acid monohydrate has demonstrated potent biological activities, particularly in the realm of neuroprotection and anti-inflammatory effects. Studies have shown that it can modulate glutamate signaling pathways, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to act as a chelating agent has been leveraged in developing novel metalloenzyme inhibitors for cancer therapy.

Recent Research Findings: In 2023, a groundbreaking study published in *Nature Communications* highlighted the role of α-aminoadipic acid monohydrate in promoting angiogenesis, which has significant implications for wound healing and tissue engineering. Another notable development involves its use as a building block for synthesizing advanced biomaterials with tailored mechanical properties. These findings underscore the compound's potential to revolutionize multiple industries.

Safety and Regulatory Considerations: Despite its numerous benefits, the safe handling of α-aminoadipic acid monohydrate is crucial. Regulatory bodies such as the FDA have established guidelines to ensure its safe use in pharmaceuticals and food additives. Adherence to these guidelines is essential to prevent any adverse effects associated with improper handling or exposure.

Future Prospects: The future of α-aminoadipic acid monohydrate looks promising, with ongoing research exploring its potential in gene therapy and nanotechnology applications. Collaborative efforts between academia and industry are expected to drive further innovations, unlocking new therapeutic avenues and industrial uses.

In conclusion, α-aminoadipic acid monohydrate (CAS No. 6011-21-8) stands as a testament to the power of chemical innovation in addressing complex scientific challenges. Its diverse applications and ongoing research advancements position it as a key player in shaping the future of healthcare and materials science.